4-(4-Methylsulfanyl-phenoxymethyl)-thiazole

• Molecular Formula: C11H11NOS2
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 4-[(4-methylsulfanylphenoxy)methyl]-1,3-thiazole
• InChI: InChI=1S/C11H11NOS2/c1-14-11-4-2-10(3-5-11)13-6-9-7-15-8-12-9/h2-5,7-8H,6H2,1H3
• InChI Key: OTKMQHZPQJORDW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)OCC2=CSC=N2

Description

4-(4-Methylsulfanyl-phenoxymethyl)-thiazole is a useful research compound. Its molecular formula is C11H11NOS2 and its molecular weight is 237.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 4-chloromethyl thiazole hydrochloride (3.0 g, 17.6 mmol), 4-methylsulfanyl-phenol (2.5 g, 1 eq.) and K2CO3 (6.1 g, 2.5 eq.) in acetone (60 mL) was heated to reflux for 48 hours. After cooling, the solid was filtered off. The filtrate was evaporated to dryness in vacuo. The crude product was redissolved in diethyl ether. The solution was washed twice with 2N NaOH solution and then with H2O. After being dried over Na2SO4, removal of the solvent afforded the desired product as an off-white solid.